Cas no 97857-91-5 (2-Amino-3-methylpenta-3,4-dienoic acid)

• Product name: 2-Amino-3-methylpenta-3,4-dienoic acid
• CAS No: 97857-91-5
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 2820383
• PubChem ID: 14103774

2-Amino-3-methylpenta-3,4-dienoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methyl-3,4-pentadienoic acid
• 2-Amino-3-methylpenta-3,4-dienoic acid
• 3,4-Pentadienoic acid, 2-amino-3-methyl-

• Inchi： 1S/C6H9NO2/c1-3-4(2)5(7)6(8)9/h5H,1,7H2,2H3,(H,8,9)
• InChI Key： GTEZUBVDXOYKDP-UHFFFAOYSA-N
• SMILES： OC(C(C(=C=C)C)N)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives